Diethyl [(2-methyl-4-phenyl-1,3-oxazol-5-yl)methyl]propanedioate

• CAS No.: 89149-92-8
• Molecular Formula: C18H21NO5
• Molecular Weight: 331.4 g/mol
• IUPAC Name: diethyl 2-[(2-methyl-4-phenyl-1,3-oxazol-5-yl)methyl]propanedioate
• InChI: InChI=1S/C18H21NO5/c1-4-22-17(20)14(18(21)23-5-2)11-15-16(19-12(3)24-15)13-9-7-6-8-10-13/h6-10,14H,4-5,11H2,1-3H3
• InChI Key: ZFNFNRCUMGVNOY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=C(N=C(O1)C)C2=CC=CC=C2)C(=O)OCC

Description

Diethyl [(2-methyl-4-phenyl-1,3-oxazol-5-yl)methyl]propanedioate is a useful research compound. Its molecular formula is C18H21NO5 and its molecular weight is 331.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

60% Sodium hydride in oil (1.48 g) was added portionwise to a solution of diethyl malonate (11.7 g) in N,N-dimethylformamide (50 ml) and the mixture was stirred for 10 minutes. A solution of 5-bromomethyl-2-methyl-4-phenyloxazole (9.2 g) in N,N-dimethylformamide (20 ml) was added dropwise under ice-cooling. The mixture was stirred under ice-cooling for 30 minutes, diluted with water, and extracted with ethyl ether. The ethyl ether layer was washed with water and dried over anhydrous sodium sulfate. The solvent was then distilled off and the residue was purified by silica gel chromatography [silica gel: 120 g; eluent: hexane-ethyl ether (3:2)] to give an oil (8.0 g) of diethyl 2-(2-methyl-4-phenyl-5-oxazolylmethyl)malonate.